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Introduction
Quinaldine sulfate (2-methylquinoline sulfate) is a water-soluble crystalline salt with anesthetic

properties, primarily utilized in fisheries and aquatic research.[1][2] It is an improved formulation

of quinaldine, which is an oily, water-insoluble liquid with a strong, unpleasant odor.[1][3] In

contrast, quinaldine sulfate is a high-purity, crystalline solid that is odorless and readily

dissolves in water, making it a more convenient and less hazardous option for laboratory use.

[1][2] Its principal application is as an anesthetic or sedative for fish, facilitating handling,

transport, and minor surgical procedures by minimizing stress and physical injury to the

animals.[4][5]

Physicochemical and Toxicological Data
Quantitative data regarding the properties and toxicity of Quinaldine sulfate are summarized

below for easy reference.

Table 1: Physicochemical Properties of Quinaldine Sulfate
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Property Value Reference

Chemical Name
2-Methylquinolinium hydrogen

sulfate
[6]

Synonyms
Quinaldine sulfate salt, 2-

Methylquinoline sulfate
[6][7]

CAS Number 655-76-5 [1][6][7]

Molecular Formula C₁₀H₁₁NO₄S [1][6][7]

Molecular Weight 241.26 g/mol [6][7]

Appearance Crystalline solid [8]

Solubility Water soluble [1][2]

Melting Point 211-214°C [6]

UV Absorption Maxima 236 and 317 nm [6]

Table 2: Toxicological Data for Quinaldine Sulfate
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Hazard Classification Description Reference

Acute Oral Toxicity

Harmful if swallowed. Animal

experiments suggest ingestion

of less than 150g may be

harmful.

[8]

Acute Dermal Toxicity Harmful in contact with skin. [7]

Acute Inhalation Toxicity
Harmful if inhaled. Causes

respiratory irritation.
[7][8]

Skin Corrosion/Irritation

Causes skin irritation.

Repeated exposure can lead

to contact dermatitis.

[7][8]

Eye Damage/Irritation Causes serious eye damage. [7][8]

Carcinogenicity
Not classified as a carcinogen

by IARC, NTP, or OSHA.

Aquatic Toxicity (96-hour

LC50)

Largemouth Bass: 6.80 mg/L,

Carp: 72.5 mg/L
[6]

Safety Precautions
3.1 Hazard Identification

Quinaldine sulfate is a hazardous substance.[8] Key hazards include:

Harmful if swallowed, inhaled, or in contact with skin.[7]

Causes serious eye damage and skin irritation.[7][8]

May cause respiratory irritation.[8]

3.2 Personal Protective Equipment (PPE)

When handling Quinaldine sulfate, the following PPE is mandatory:
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Eye Protection: ANSI-approved safety glasses with side shields or chemical splash goggles.

[9]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).[9]

Body Protection: A properly fitting lab coat, long pants, and closed-toe shoes.[9]

Respiratory Protection: Use in a well-ventilated area. If dust is generated, a respirator may

be required.[8]

3.3 Emergency Procedures

In Case of Skin Contact: Immediately wash with plenty of soap and water. Remove

contaminated clothing.[10]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[10]

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[10]

If Swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.[1][10]

Spills: For minor spills, dampen with water to prevent dusting, then sweep up and place in a

suitable container for disposal. For major spills, evacuate the area and alert emergency

responders.[8]

Handling and Storage
Handling: Avoid all personal contact, including inhalation of dust.[8] Do not eat, drink, or

smoke when using this product.[1] Use in a well-ventilated area, preferably a chemical fume

hood.[9] Wash hands thoroughly after handling.[10]

Storage: Store in a cool, dry, well-ventilated place in a tightly closed container.[10] Protect

from light.[8] Segregate from incompatible materials such as oxidizing agents, strong acids,

and strong bases.[8]
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Experimental Protocols
The primary research application of Quinaldine sulfate is as an anesthetic for fish.

5.1 Reagent Preparation: Anesthetic Stock Solution

Calculate Required Amount: Determine the volume and desired concentration of the

anesthetic bath. The effective concentration of quinaldine typically ranges from 10 to 100

mg/L (ppm), depending on the species, size, and water temperature.[3][4] Note that

Quinaldine sulfate is approximately 1.7 times the molecular weight of quinaldine, so an

adjustment in weight is necessary to achieve the desired active quinaldine concentration.

Weighing: In a chemical fume hood, carefully weigh the required amount of Quinaldine
sulfate powder.

Dissolving: Dissolve the powder in a small volume of water from the fish's holding tank.

Quinaldine sulfate is water-soluble.[1]

Final Dilution: Add the dissolved stock solution to the final volume of water in the anesthetic

tank and mix thoroughly to ensure a homogenous concentration.

pH Monitoring: Quinaldine sulfate can lower the pH of soft water. The anesthetic is

ineffective at a pH of 6 or below.[2][11] If necessary, use a buffer to maintain a stable and

physiologically appropriate pH.[9]

5.2 Protocol: Fish Anesthesia by Immersion

Animal Preparation: Fast fish for 12-24 hours prior to anesthesia to reduce metabolic rate

and prevent regurgitation.[9][12]

Prepare Anesthetic and Recovery Tanks:

Prepare the anesthetic bath in a separate, aerated container using water from the fish's

home tank.[9][12]

Prepare a recovery tank with clean, well-aerated water from the home tank.[9]

Induction: Carefully transfer the fish to the anesthetic bath.[12]
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Monitoring Anesthesia: Observe the fish continuously. Anesthetic stages are characterized

by:

Stage I (Sedation): Decreased activity and reactivity.

Stage II (Loss of Equilibrium): Fish loses its ability to remain upright.

Stage III (Surgical Anesthesia): Total loss of muscle tone and lack of response to stimuli.

Opercular movements (gill breathing) should be slow and regular.[12]

Induction time is typically within 5 minutes.[11][12] Note that Quinaldine sulfate may not

completely block involuntary muscle movement.[4]

Procedure: Once the desired plane of anesthesia is reached, perform the handling, tagging,

or minor surgical procedure. Keep the fish's gills irrigated with either anesthetic water or

clean water, depending on the procedure's duration.

Recovery: After the procedure, immediately transfer the fish to the clean recovery tank.[9]

Monitoring Recovery: A reversal of the anesthetic stages should occur. Monitor for the return

of opercular movement, equilibrium, and normal swimming behavior. Recovery is typically

complete within 5-15 minutes.[9][11] Prolonged recovery may indicate an overdose.

Table 3: Efficacy of Quinaldine Sulfate as an Anesthetic for Various Fish Species
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Species
Concentrati
on (as
quinaldine)

Temperatur
e

Induction
Time (min)

Recovery
Time (min)

Reference

Striped Bass 25 - 55 ppm 4°C < 10 20 - 50 [3]

Salmonids 25 mg/L N/A < 4 1 - 13 [11]

Tilapia 10 - 35 mg/L N/A N/A N/A [13]

Convict

Cichlid
13 ppm N/A 6.4 N/A [13]

Common

Carp
20 mg/L N/A Slower Faster [5]

Table 4: Residue of Quinaldine in Muscle Tissue of Striped Bass Anesthetized with 40 ppm

Quinaldine for 10 minutes at 4°C

Time Post-Exposure Mean Residue (ppm) Reference

0 hours 2.60 [3]

1 hour 1.20 [3]

3 hours 0.56 [3]

6 hours 0.43 [3]

24 hours < 0.01 [3]

Mechanism of Action and Experimental Workflows
While the precise mechanism of action for Quinaldine sulfate is not fully elucidated, its

anesthetic effects are likely mediated through the central nervous system. Studies combining it

with diazepam, a known modulator of GABAA receptors, show a significant increase in

anesthetic potency, suggesting a similar pathway.[13] The following diagrams illustrate a

hypothetical signaling pathway and a general experimental workflow.
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Caption: Hypothetical mechanism of Quinaldine sulfate action on the GABAA receptor.
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Caption: General experimental workflow for fish anesthesia using Quinaldine sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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